Cas no 5202-69-7 ((1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid)

(1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid structure
5202-69-7 structure
Product Name:(1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid
CAS No:5202-69-7
MF:C11H12O4
MW:208.210583686829
CID:2666255
Update Time:2023-08-06

(1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,8-Dioxo-2-adamantanecarboxylic acid
    • 4,8-dioxoadamantane-2-carboxylic acid
    • (1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid
    • Inchi: 1S/C11H12O4/c12-9-4-1-5-3-7(9)8(11(14)15)6(2-4)10(5)13/h4-8H,1-3H2,(H,14,15)/t4-,5-,6+,7+/m1/s1
    • InChI Key: BIWVQMXEISELNT-JWXFUTCRSA-N
    • SMILES: O=C1[C@@H]2C[C@H]3C([C@@H](C2)C(C(=O)O)[C@@H]1C3)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Topological Polar Surface Area: 71.4
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